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Compound of Interest

Compound Name: Methoxydimethyl(phenyl)silane

Cat. No.: B101356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methoxydimethyl(phenyl)silane, a member of the organosilicon compound family, is a

versatile reagent in organic synthesis. Its unique structure, featuring a methoxy group attached

to a silicon atom which is also bonded to two methyl groups and a phenyl group, imparts a

distinct set of chemical properties and reactivity. This guide provides a comprehensive

overview of its characteristics, reactivity profile, and practical applications in experimental

chemistry.

Chemical and Physical Properties
The fundamental physical and chemical properties of methoxydimethyl(phenyl)silane are

summarized in the table below, providing a quick reference for experimental planning and

execution.
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Property Value Reference(s)

Molecular Formula C₉H₁₄OSi [1][2][3]

Molecular Weight 166.30 g/mol [1][3][4]

CAS Number 17881-88-8 [1][2]

Appearance
Colorless to light yellow clear

liquid
[3]

Boiling Point
95 °C at 17 mmHg82 °C at 28

mmHg
[1][5][6] [7]

Density 0.91 g/cm³ [7]

Specific Gravity 0.95 (20/20) [2][5][6]

Refractive Index 1.491.4850 to 1.4890 [2][5][6][7]

Flash Point 59 °C [5][6]

Purity >95.0% (GC) [1][2][3]

Solubility

Soluble in organic solvents

such as alcohols, ethers, and

hydrocarbons.

[7]

Storage

Store in a cool, dark place

under an inert atmosphere.

Moisture sensitive.

[5][6][7]

Reactivity and Synthetic Applications
The reactivity of methoxydimethyl(phenyl)silane is primarily dictated by the silicon-methoxy

bond, which is susceptible to cleavage. This characteristic makes it a valuable reagent for the

protection of alcohols as silyl ethers and as a coupling partner in various organic

transformations.

Hydrolysis and Condensation
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A key feature of methoxydimethyl(phenyl)silane is its sensitivity to moisture.[2] It readily

undergoes hydrolysis in the presence of water to form the corresponding silanol,

dimethyl(phenyl)silanol. This reaction is the initial step in the formation of polysiloxane

networks. The generated silanol is often unstable and can undergo self-condensation to form a

disiloxane. This reactivity is fundamental to its application in materials science and as a surface

modifying agent.[8]

Methoxydimethyl(phenyl)silane Dimethyl(phenyl)silanol

+ H₂O
(Hydrolysis)

H₂O

CH₃OH
- CH₃OH

1,1,3,3-tetramethyl-1,3-diphenyldisiloxane

+ Dimethyl(phenyl)silanol
(Condensation)

H₂O- H₂O

Click to download full resolution via product page

Fig. 1: Hydrolysis and condensation pathway of methoxydimethyl(phenyl)silane.

Protection of Alcohols
Methoxydimethyl(phenyl)silane is employed as a protecting group for alcohols. It reacts with

an alcohol in the presence of a catalyst to form a dimethyl(phenyl)silyl ether. This silyl ether is

stable under various reaction conditions, yet can be cleaved when desired.

Deprotection of Dimethyl(phenyl)silyl Ethers
The cleavage of silyl ethers is a crucial step in multi-step synthesis. Dimethyl(phenyl)silyl ethers

can be deprotected under acidic or basic conditions, or by using a fluoride source such as

tetrabutylammonium fluoride (TBAF).[9][10] The choice of deprotection method depends on the

other functional groups present in the molecule.
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Protection

Deprotection

Methoxydimethyl(phenyl)silane
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Fig. 2: General workflow for alcohol protection and deprotection.

Cross-Coupling Reactions
Organosilicon compounds, including methoxydimethyl(phenyl)silane, can participate in

palladium-catalyzed cross-coupling reactions, such as the Hiyama coupling.[11][12][13] In

these reactions, the organosilane acts as a nucleophilic partner, transferring its phenyl group to

an electrophilic partner, typically an aryl or vinyl halide or triflate. Activation of the silane with a

fluoride source or a base is often necessary to facilitate transmetalation to the palladium center.

[14]

Experimental Protocols
The following are representative, generalized protocols for key reactions involving

methoxydimethyl(phenyl)silane. Researchers should optimize these procedures for their

specific substrates and scales.
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Protocol 1: General Procedure for the Protection of a
Primary Alcohol

Materials:

Primary alcohol

Methoxydimethyl(phenyl)silane (1.1 equivalents)

Anhydrous N,N-dimethylformamide (DMF)

Imidazole (1.5 equivalents)

Anhydrous argon or nitrogen atmosphere

Procedure: a. To a flame-dried round-bottom flask under an inert atmosphere, add the

primary alcohol and anhydrous DMF. b. Add imidazole to the solution and stir until it

dissolves. c. Slowly add methoxydimethyl(phenyl)silane to the reaction mixture at room

temperature. d. Monitor the reaction progress by thin-layer chromatography (TLC) or gas

chromatography-mass spectrometry (GC-MS). e. Upon completion, quench the reaction with

a saturated aqueous solution of ammonium chloride. f. Extract the product with a suitable

organic solvent (e.g., ethyl acetate). g. Wash the combined organic layers with brine, dry

over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. h. Purify the

crude product by flash column chromatography.

Protocol 2: General Procedure for the Deprotection of a
Dimethyl(phenyl)silyl Ether using TBAF

Materials:

Dimethyl(phenyl)silyl ether

Tetrabutylammonium fluoride (TBAF) solution (1 M in THF, 1.2 equivalents)

Anhydrous tetrahydrofuran (THF)

Anhydrous argon or nitrogen atmosphere
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Procedure: a. Dissolve the dimethyl(phenyl)silyl ether in anhydrous THF in a round-bottom

flask under an inert atmosphere. b. Add the TBAF solution dropwise to the reaction mixture

at room temperature. c. Stir the reaction and monitor its progress by TLC. d. Once the

starting material is consumed, quench the reaction with water. e. Extract the product with an

organic solvent. f. Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, filter, and concentrate in vacuo. g. Purify the resulting alcohol by flash column

chromatography.

Safety Information
Methoxydimethyl(phenyl)silane is a flammable liquid and vapor.[5][6] It causes skin and

serious eye irritation. Handle this chemical in a well-ventilated fume hood, wearing appropriate

personal protective equipment, including safety goggles, gloves, and a lab coat. Keep away

from heat, sparks, open flames, and hot surfaces. It is moisture-sensitive and should be stored

under an inert atmosphere.[2]

Conclusion
Methoxydimethyl(phenyl)silane is a valuable and reactive organosilicon compound with

significant applications in organic synthesis, particularly for the protection of alcohols and in

cross-coupling reactions. A thorough understanding of its chemical properties, reactivity, and

handling requirements is essential for its safe and effective use in a research and development

setting. The information and protocols provided in this guide serve as a foundational resource

for scientists working with this versatile reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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